Cas no 40449-09-0 (5-chloro-2-[(4-chlorophenoxy)methyl]-3-[(4-methylphenoxy)methyl]-1-benzothiophene)

• Product name: 5-chloro-2-[(4-chlorophenoxy)methyl]-3-[(4-methylphenoxy)methyl]-1-benzothiophene
• CAS No: 40449-09-0
• MF: C₂₃H₁₈Cl₂O₂S
• MW: 429.358823299408
• CID: 925793
• PubChem ID: 294391

5-chloro-2-[(4-chlorophenoxy)methyl]-3-[(4-methylphenoxy)methyl]-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-[(4-chlorophenoxy)methyl]-3-[(4-methylphenoxy)methyl]-1-benzothiophene
• AC1L6LTA
• AC1Q3T1O
• AG-K-29096
• AR-1G7709
• CTK4I3101
• NSC162677
• NSC-162677
• 40449-09-0
• DTXSID70303838

• Inchi： InChI=1S/C23H18Cl2O2S/c1-15-2-7-18(8-3-15)26-13-21-20-12-17(25)6-11-22(20)28-23(21)14-27-19-9-4-16(24)5-10-19/h2-12H,13-14H2,1H3
• InChI Key： XBJRRJYJCNUWFD-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)OCC2=C(SC3=C2C=C(C=C3)Cl)COC4=CC=C(C=C4)Cl

Computed Properties

• Exact Mass: 428.04064
• Monoisotopic Mass: 428.0404564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• PSA: 18.46
• LogP: 7.67450